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Compound of Interest

Compound Name: Chmfl-bmx-078

Cat. No.: B606657

For researchers and drug development professionals, ensuring a safe laboratory environment
is paramount. Adherence to proper chemical handling and disposal protocols is a critical
component of this responsibility. This guide provides essential safety and logistical information
for the proper disposal of Chmfl-bmx-078, a potent and selective irreversible BMX kinase
inhibitor.

Chemical and Safety Data Overview

Before handling Chmfl-bmx-078, it is crucial to be aware of its chemical properties and
associated hazards. This information, primarily derived from the Safety Data Sheet (SDS),
informs risk assessment and dictates the necessary safety precautions and disposal
procedures.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b606657?utm_src=pdf-interest
https://www.benchchem.com/product/b606657?utm_src=pdf-body
https://www.benchchem.com/product/b606657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Data Point Value Reference
CAS Number 1808288-51-8 [1][2]
Molecular Formula Cs33H35N70s [1][3]
Molecular Weight 625.7 g/mol [1]
Appearance Solid [1]
Solubility DMSO: Slightly soluble [1]

H315: Causes skin

irritationH319: Causes serious
Hazard Statements S [2]

eye irritationH335: May cause

respiratory irritation

Signal Word Warning [2]

Disposal Protocol and Workflow

The proper disposal of Chmfl-bmx-078 must be conducted in a manner that prevents its
release into the environment and minimizes exposure to laboratory personnel. While specific
institutional and local regulations must always be followed, the general procedure is outlined
below.

Key Disposal Principles:

e Avoid Environmental Release: Do not allow Chmfl-bmx-078 to enter sewers or any surface
or ground water systems.[2]

» Waste Segregation: Dispose of Chmfl-bmx-078 waste separately from general laboratory
waste. It should be treated as hazardous chemical waste.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling Chmfl-bmx-078 and its waste.

e Ventilation: Ensure adequate ventilation when handling the compound to avoid inhalation of
any dust or aerosols.[2]
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The following workflow provides a logical guide for the disposal process, from the point of
waste generation to its final removal from the laboratory.

Chmfl-bmx-078 Waste Disposal Workflow

Waste Generation
(e.g., unused compound, contaminated labware)

:

Segregate as
Hazardous Chemical Waste

:

Collect in a
Designated, Labeled, and
Sealed Waste Container

Is the container full?

Store in a Designated _ _
Secondary Containment Area Continue Collection

Arrange for Pickup by

Certified Hazardous
Waste Disposal Service

Click to download full resolution via product page

Chmfl-bmx-078 Disposal Decision Workflow
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Experimental Protocols Cited

The information provided in this guidance is based on established safety data sheets and does
not stem from novel experimental protocols for disposal. The procedures outlined are standard
laboratory practice for the handling and disposal of hazardous chemical waste. For detailed
institutional protocols, please consult your organization's Environmental Health and Safety
(EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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